![molecular formula C22H28N2O2 B3828478 1-isopropyl-N-(3'-methoxy-4-biphenylyl)-3-piperidinecarboxamide](/img/structure/B3828478.png)
1-isopropyl-N-(3'-methoxy-4-biphenylyl)-3-piperidinecarboxamide
Overview
Description
1-isopropyl-N-(3'-methoxy-4-biphenylyl)-3-piperidinecarboxamide, also known as A-836,339, is a selective cannabinoid CB2 receptor agonist. It was first synthesized in 2006 and has since been the subject of numerous scientific studies.
Mechanism of Action
1-isopropyl-N-(3'-methoxy-4-biphenylyl)-3-piperidinecarboxamide binds selectively to the CB2 receptor, which is primarily expressed in immune cells and peripheral tissues. Activation of the CB2 receptor has been shown to modulate immune function, reduce inflammation, and promote cell survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of cytokine production, the inhibition of microglial activation, and the promotion of oligodendrocyte survival. It has also been shown to reduce pain and inflammation in animal models of neuropathic pain and arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using 1-isopropyl-N-(3'-methoxy-4-biphenylyl)-3-piperidinecarboxamide in lab experiments is its selectivity for the CB2 receptor, which allows for the specific targeting of this receptor without affecting other cannabinoid receptors. However, one limitation is that its effects may be influenced by factors such as the dose and route of administration.
Future Directions
There are many potential future directions for research involving 1-isopropyl-N-(3'-methoxy-4-biphenylyl)-3-piperidinecarboxamide. One area of interest is the development of novel therapeutics based on its anti-inflammatory and neuroprotective effects. Another area of research is the elucidation of the mechanisms underlying its effects, which could lead to the identification of new drug targets. Additionally, further studies are needed to determine the optimal dosing and administration strategies for this compound.
Scientific Research Applications
1-isopropyl-N-(3'-methoxy-4-biphenylyl)-3-piperidinecarboxamide has been used extensively in scientific research to study the role of the cannabinoid CB2 receptor in various physiological processes. It has been shown to have anti-inflammatory, analgesic, and neuroprotective effects, making it a potential therapeutic agent for a variety of conditions, including multiple sclerosis, neuropathic pain, and neurodegenerative diseases.
properties
IUPAC Name |
N-[4-(3-methoxyphenyl)phenyl]-1-propan-2-ylpiperidine-3-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O2/c1-16(2)24-13-5-7-19(15-24)22(25)23-20-11-9-17(10-12-20)18-6-4-8-21(14-18)26-3/h4,6,8-12,14,16,19H,5,7,13,15H2,1-3H3,(H,23,25) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEXIGCBIHDTHSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCCC(C1)C(=O)NC2=CC=C(C=C2)C3=CC(=CC=C3)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.